2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C27H29N5O3S2
• Molecular Weight: 535.7 g/mol
• IUPAC Name: (5Z)-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N5O3S2/c1-18-5-7-20(8-6-18)17-32-26(35)22(37-27(32)36)16-21-24(30-12-10-29(11-13-30)14-15-33)28-23-19(2)4-3-9-31(23)25(21)34/h3-9,16,33H,10-15,17H2,1-2H3/b22-16-
• InChI Key: LHJYLNPYOIHFNF-JWGURIENSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=C(N=C4C(=CC=CN4C3=O)C)N5CCN(CC5)CCO)/SC2=S
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=C(N=C4C(=CC=CN4C3=O)C)N5CCN(CC5)CCO)SC2=S

Description

This compound is a structurally complex heterocyclic molecule featuring three critical moieties:

• Pyrido[1,2-a]pyrimidin-4-one core: A fused bicyclic system providing a planar scaffold for intermolecular interactions.
• Z-configuration thiazolidinone-chalcone hybrid: A conjugated (Z)-enone system linked to a 3-(4-methylbenzyl)-substituted thiazolidin-4-one, likely influencing stereoselective binding and redox properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, each requiring specific reaction conditions. The process typically begins with the preparation of the piperazine derivative, followed by the introduction of the hydroxyethyl group. Subsequent steps involve the formation of the pyrido[1,2-a]pyrimidin-4-one core and the attachment of the thiazolidin-5-ylidene moiety. Each step requires careful control of temperature, pH, and the use of appropriate catalysts to ensure high yield and purity.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the laboratory synthesis methods, optimizing reaction conditions for large-scale production, and ensuring compliance with safety and environmental regulations. Techniques such as continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form aldehydes or carboxylic acids.

Reduction: The thioxo group can be reduced to a thiol or a sulfide.

Substitution: The piperazine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyethyl group can yield aldehydes or carboxylic acids, while reduction of the thioxo group can produce thiols or sulfides.

Scientific Research Applications

2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: Its unique structure allows it to interact with various biological targets, making it useful in biochemical studies.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity. This can lead to various biological effects, depending on the target and the context in which the compound is used.

Comparison with Similar Compounds

Structural Insights :

• The 4-methylbenzyl group on thiazolidinone may enhance aromatic stacking interactions vs. bulkier 1-phenylethyl substituents in ’s compound, which could sterically hinder target binding .

Biological Activity

2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic compound that has garnered attention in medicinal chemistry for its potential therapeutic applications. The unique structural features of this compound allow it to interact with various biological targets, suggesting a range of biological activities.

Chemical Structure and Properties

The compound's molecular formula is $C_{24}H_{31}N_{5}O_{3}S_{2}$ with a molecular weight of 501.7 g/mol. Its IUPAC name is (5Z)-5-[[2-[4-(2-hydroxyethyl)piperazin-1-yl]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(4-methylbenzyl)-2-sulfanylidene-1,3-thiazolidin-4-one.

Property	Value
Molecular Formula	C24H31N5O3S2
Molecular Weight	501.7 g/mol
IUPAC Name	(5Z)-5-[...]-thiazolidin-4-one
InChI Key	PWZVYUGWHQPKRV-CYVLTUHYSA-N

The biological activity of this compound is primarily attributed to its ability to modulate the activity of specific enzymes and receptors involved in various physiological processes. This includes:

Anti-inflammatory Activity: The compound may inhibit enzymes associated with inflammatory pathways, potentially leading to reduced inflammation in various models.

Antimicrobial Properties: Preliminary studies suggest that this compound exhibits antimicrobial activity against several bacterial strains, indicating its potential use as an antimicrobial agent.

Antioxidant Activity: The presence of thiazolidinone moieties suggests that the compound may also possess antioxidant properties, which could be beneficial in protecting cells from oxidative stress.

Case Studies and Research Findings

Recent studies have explored the biological activities of related compounds and their mechanisms:

• Antimicrobial Activity: In vitro testing has shown that derivatives similar to this compound exhibit significant antimicrobial effects against Escherichia coli and Staphylococcus aureus. The minimum inhibitory concentration (MIC) was determined to be comparable to conventional antibiotics, suggesting potential clinical applications .
• Antioxidant Activity: A study evaluating the antioxidant capacity using DPPH radical scavenging assays indicated that compounds with similar structures demonstrated effective radical scavenging abilities, highlighting their potential as therapeutic agents against oxidative stress-related diseases .
• Enzyme Inhibition Studies: Research has indicated that compounds with pyrido[1,2-a]pyrimidine cores can inhibit cyclooxygenase enzymes (COX), which are critical in the inflammatory response. This inhibition could lead to therapeutic effects in conditions such as arthritis .